Cas no 2227680-83-1 ((3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid
• CAS No: 2227680-83-1
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6258636
• PubChem ID: 165689700
• Update Time: 2025-11-05

(3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid
• 2227680-83-1
• EN300-1906008

• Inchi： 1S/C8H8BrNO3/c9-6-4-10-2-1-5(6)7(11)3-8(12)13/h1-2,4,7,11H,3H2,(H,12,13)/t7-/m1/s1
• InChI Key： ZTHSAGLRROCXOD-SSDOTTSWSA-N
• SMILES： BrC1C=NC=CC=1[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.4Ų

Additional information on (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2227680-83-1)

(3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2227680-83-1) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromopyridine moiety and a hydroxypropanoic acid group, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid is particularly noteworthy due to its chiral center at the third carbon atom. The presence of this chiral center imparts enantiomeric specificity, which can significantly influence the compound's pharmacological properties. The bromopyridine moiety, on the other hand, is known for its ability to interact with various biological targets, making it a valuable scaffold in the design of novel drugs.

Recent studies have highlighted the potential of (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent neuroprotective effects, suggesting that (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid could be a promising lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid has also been investigated for its anti-inflammatory and anti-cancer activities. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. This finding opens up new avenues for the development of anti-inflammatory and anti-cancer drugs based on this scaffold.

The synthesis of (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the reaction of 4-bromo-3-pyridinecarbaldehyde with (R)-glycidol followed by hydrolysis to form the desired product. This synthetic route not only provides a scalable method for large-scale production but also allows for easy modification of the molecule to explore structure-activity relationships (SAR).

The physicochemical properties of (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 259.05 g/mol and a melting point ranging from 155°C to 157°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and pharmaceutical formulations.

In terms of biological activity, (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the proliferation of cancer cells, particularly those derived from breast and lung cancers. Additionally, it has been shown to reduce inflammation in animal models of arthritis, further supporting its potential as an anti-inflammatory agent.

The safety profile of (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid has also been evaluated in preliminary toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, (3R)-3-(3-bromopyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2227680-83-1) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical science.